Cas no 28024-56-8 (crotyl glycine)

• Product Name: crotyl glycine
• CAS No: 28024-56-8
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 914987
• PubChem ID: 6441491
• Update Time: 2025-04-19

crotyl glycine Chemical and Physical Properties

Names and Identifiers

• crotyl glycine
• (E)-2-aminohex-4-enoic acid
• (+)(R)-5-amino-hexen-(2)-oic acid-(6)
• (+)(R)-5-Amino-hexen-(2)-saeure-(6)
• 4-Hexonoic acid,2-amino-,(+-)
• GAMMA-METHALLYL GLYCINE

• Inchi： 1S/C6H11NO2/c1-2-3-4-5(7)6(8)9/h2-3,5H,4,7H2,1H3,(H,8,9)/b3-2+
• InChI Key： OPOBBDXDRHKTJF-NSCUHMNNSA-N
• SMILES： OC(C(C/C=C/C)N)=O

Computed Properties

• Exact Mass: 129.07900
• Monoisotopic Mass: 129.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: -2

Experimental Properties

• Density: 1.077
• Boiling Point: 239.3°C at 760 mmHg
• Flash Point: 98.5°C
• Refractive Index: 1.495
• PSA: 49.33000
• LogP: 0.62760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives